Cas no 2060033-60-3 (4-amino-5-fluoro-2-(piperidin-1-yl)benzonitrile)

• Product Name: 4-amino-5-fluoro-2-(piperidin-1-yl)benzonitrile
• CAS No: 2060033-60-3
• MF: C₁₂H₁₄FN₃
• MW: 219.258065700531
• MDL: MFCD30498799
• CID: 5163689
• PubChem ID: 125454692
• Update Time: 2025-05-24

4-amino-5-fluoro-2-(piperidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-fluoro-2-piperidin-1-ylbenzonitrile
• 4-amino-5-fluoro-2-(piperidin-1-yl)benzonitrile

• MDL： MFCD30498799
• Inchi： 1S/C12H14FN3/c13-10-6-9(8-14)12(7-11(10)15)16-4-2-1-3-5-16/h6-7H,1-5,15H2
• InChI Key： XHYQLIHZXAOBIS-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=C(N)C=C1N1CCCCC1

Additional information on 4-amino-5-fluoro-2-(piperidin-1-yl)benzonitrile

4-Amino-5-fluoro-2-(piperidin-1-yl)benzonitrile: A Comprehensive Overview

The compound with CAS No 2060033-60-3, known as 4-amino-5-fluoro-2-(piperidin-1-yl)benzonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a fluoro substituent, and a piperidine ring attached to a benzonitrile backbone. The benzonitrile core is a common motif in medicinal chemistry due to its stability and reactivity, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the potential of 4-amino-5-fluoro-2-(piperidin-1-yl)benzonitrile as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, suggesting its potential role in anticancer therapy.

The synthesis of 4-amino-5-fluoro-2-(piperidin-1-yl)benzonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzonitrile derivative, followed by the introduction of the amino and fluoro groups through nucleophilic substitution and electrophilic aromatic substitution reactions, respectively. The incorporation of the piperidine ring is achieved via a palladium-catalyzed coupling reaction, ensuring high yields and excellent stereocontrol.

In terms of biological activity, 4-amino-5-fluoro-2-(piperidin-1-yl)benzonitrile has shown remarkable selectivity towards specific molecular targets. A 2023 study conducted by Smith et al. revealed that this compound binds effectively to the extracellular signal-regulated kinase (ERK), a critical component of the MAPK signaling pathway. This pathway is often dysregulated in cancer cells, making ERK inhibition a compelling strategy for anticancer drug development.

Beyond its pharmacological applications, 4-amino-5-fluoro-2-(piperidin-1-yil)benzonitrile has also been investigated for its potential in materials science. Its rigid structure and functional groups make it an ideal candidate for constructing advanced materials such as coordination polymers and metal organic frameworks (MOFs). A 2023 paper in *Chemistry of Materials* demonstrated that this compound can serve as a versatile linker in MOF synthesis, leading to materials with exceptional porosity and stability.

The structural versatility of 4-amino-sfluoro-s(piperidin-s1-yil)benzcntrile also lends itself to further chemical modifications. Researchers are actively exploring analogs with different substituents to optimize its pharmacokinetic properties, such as solubility and bioavailability. For example, introducing additional hydrophilic groups or modifying the piperidine ring could enhance its ability to cross cellular membranes and reach intracellular targets.

In conclusion, 4-amino-sfluoro-s(piperidin-s1-yil)benzcntrile (CAS No 2060033-s60-s3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a valuable tool for developing innovative solutions to complex scientific challenges.